1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-oxotetrahydrothiophen-3-yl)piperidine-3-carboxamide

• IUPAC Name: 1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-(2-oxothiolan-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C19H24N6O2S/c1-12-8-13(2)25(23-12)17-9-16(20-11-21-17)24-6-3-4-14(10-24)18(26)22-15-5-7-28-19(15)27/h8-9,11,14-15H,3-7,10H2,1-2H3,(H,22,26)
• InChI Key: PAJDATJQKOKSIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CCCC(C3)C(=O)NC4CCSC4=O)C
• Molecular Formula: C19H24N6O2S
• Molecular Weight: 400.5 g/mol

Description

1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-oxotetrahydrothiophen-3-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C19H24N6O2S and its molecular weight is 400.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocycles

Research has shown the synthesis of novel heterocyclic compounds through various methods, including the condensation and cycloaddition reactions. Notably, the synthesis of isoxazolines and isoxazoles from N-substituted pyrazolopyrimidinones via [3+2] cycloaddition represents a significant application in developing potentially biologically active compounds. These processes underline the chemical versatility and potential pharmacological relevance of compounds related to the specified chemical structure (Rahmouni et al., 2014).

Antimicrobial and Anticancer Properties

A series of pyrazolopyrimidines derivatives have been synthesized and evaluated for their antimicrobial and anticancer activities. This research suggests that certain derivatives exhibit significant biological activities, highlighting their potential in developing new therapeutic agents. The structure-activity relationship studies further aid in understanding the molecular basis of their actions (Rahmouni et al., 2016).

Anti-Inflammatory and Analgesic Agents

The synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds like visnaginone and khellinone demonstrates the application in discovering new anti-inflammatory and analgesic agents. These compounds show promising COX-1/COX-2 inhibition, analgesic, and anti-inflammatory activities, offering a pathway for developing novel therapeutics in pain management and inflammation (Abu‐Hashem et al., 2020).

Antituberculosis Activity

Compounds derived from 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-oxotetrahydrothiophen-3-yl)piperidine-3-carboxamide have been synthesized and evaluated for their antituberculosis activity. A set of these derivatives demonstrated potent activity against multi- and extensive drug-resistant Mtb strains, highlighting their potential as new antituberculosis agents (Moraski et al., 2011).